3-(6-chloro-4-phenylquinazolin-2-yl)-7-ethoxy-2H-chromen-2-one

• IUPAC Name: 3-(6-chloro-4-phenylquinazolin-2-yl)-7-ethoxychromen-2-one
• InChI: InChI=1S/C25H17ClN2O3/c1-2-30-18-10-8-16-12-20(25(29)31-22(16)14-18)24-27-21-11-9-17(26)13-19(21)23(28-24)15-6-4-3-5-7-15/h3-14H,2H2,1H3
• InChI Key: LBUSRFOBIIXILX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(C=C(C=C4)Cl)C(=N3)C5=CC=CC=C5
• Molecular Formula: C25H17ClN2O3
• Molecular Weight: 428.9 g/mol

Description

Quinazoline and quinazolinone derivatives are nitrogen-containing heterocycles that have received significant attention due to their wide range of biopharmaceutical activities. They are considered noteworthy chemicals for the synthesis of diverse physiologically significant and pharmacologically utilized molecules.

Synthesis Analysis

Quinazolin-4 (3H)-one, a related compound, can be synthesized by the reaction of anthranilic acid with excess formamide at 120°C in open air. This is also known as the Niementowski reaction.

Molecular Structure Analysis

The molecular structure of these compounds typically includes a quinazoline or quinazolinone core, which can be substituted with various functional groups to achieve desired properties.

Chemical Reactions Analysis

The chemical reactions involving quinazoline and quinazolinone derivatives can be quite diverse, depending on the specific substituents present on the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary significantly depending on their specific structure. For example, the compound “3-[(6-chloro-4-phenylquinazolin-2-yl)amino]propan-1-ol” has a molecular weight of 313.79.

Mechanism of Action

The mechanism of action of these compounds can vary widely, depending on their specific structure and the biological target. They have been found to exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, antitubercular, and antiviral activities.

Safety and Hazards

The safety and hazards associated with these compounds can also vary widely, depending on their specific structure and the context in which they are used. Detailed safety information should be available in the Material Safety Data Sheet (MSDS) for each specific compound.

Future Directions

Quinazoline and quinazolinone derivatives continue to be an active area of research in medicinal chemistry, due to their wide range of biological activities and potential for drug discovery. Future research will likely continue to explore new synthetic methods, novel derivatives, and additional biological targets for these compounds.